Cas no 1289585-49-4 ((3R)-3-[(4-methylphenyl)methoxy]pyrrolidine;hydrochloride)

• Product Name: (3R)-3-[(4-methylphenyl)methoxy]pyrrolidine;hydrochloride
• CAS No: 1289585-49-4
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 2091064
• PubChem ID: 60137467
• Update Time: 2025-05-19

(3R)-3-[(4-methylphenyl)methoxy]pyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R)-3-[(4-methylphenyl)methoxy]pyrrolidine
• hydrochloride
• DB-235617
• (R)-3-((4-Methylbenzyl)oxy)pyrrolidine hydrochloride
• Pyrrolidine, 3-[(4-methylphenyl)methoxy]-, hydrochloride (1:1), (3R)-
• SCHEMBL2969227
• (3R)-3-[(4-methylphenyl)methoxy]pyrrolidine;hydrochloride
• (R)-3-(4-Methyl-benzyloxy)-pyrrolidine hydrochloride
• G70589
• 1289585-49-4
• (R)-3-((4-Methylbenzyl)oxy)pyrrolidinehydrochloride

• MDL： MFCD18837574
• Inchi： 1S/C12H17NO.ClH/c1-10-2-4-11(5-3-10)9-14-12-6-7-13-8-12;/h2-5,12-13H,6-9H2,1H3;1H/t12-;/m1./s1
• InChI Key： RSVSJIDDCJEPCR-UTONKHPSSA-N
• SMILES： Cl.O(CC1C=CC(C)=CC=1)[C@H]1CNCC1

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on (3R)-3-[(4-methylphenyl)methoxy]pyrrolidine;hydrochloride

Comprehensive Overview of (3R)-3-[(4-methylphenyl)methoxy]pyrrolidine;hydrochloride (CAS No. 1289585-49-4)

(3R)-3-[(4-methylphenyl)methoxy]pyrrolidine;hydrochloride (CAS No. 1289585-49-4) is a chiral pyrrolidine derivative widely studied in pharmaceutical and chemical research. This compound, characterized by its hydrochloride salt form, plays a significant role in the development of bioactive molecules. Its unique stereochemistry and functional groups make it a valuable intermediate in synthesizing compounds with potential therapeutic applications. Researchers are particularly interested in its pyrrolidine ring structure, which is a common motif in drug design due to its versatility and ability to enhance pharmacokinetic properties.

The growing demand for chiral building blocks like (3R)-3-[(4-methylphenyl)methoxy]pyrrolidine;hydrochloride reflects the pharmaceutical industry's focus on precision medicine. With the rise of personalized therapies, compounds with defined stereocenters are critical for developing enantiomerically pure drugs. This aligns with current trends in AI-driven drug discovery, where computational models predict the efficacy of chiral molecules. Searches for "pyrrolidine derivatives in drug development" and "chiral synthesis techniques" have surged, highlighting the relevance of this compound in modern research.

From a synthetic chemistry perspective, (3R)-3-[(4-methylphenyl)methoxy]pyrrolidine;hydrochloride offers advantages in asymmetric catalysis and green chemistry. Its hydrophilic-lipophilic balance makes it suitable for optimizing drug solubility, a key challenge in formulation science. Recent publications have explored its use in metal-organic frameworks (MOFs) and enzyme inhibition studies, addressing popular search queries like "pyrrolidine-based enzyme inhibitors" and "MOFs for drug delivery." These applications underscore its interdisciplinary importance.

Quality control of CAS No. 1289585-49-4 is another trending topic, as researchers prioritize high-purity intermediates for reproducible results. Analytical techniques such as HPLC and chiral chromatography are frequently discussed in forums, tying into searches for "pyrrolidine purity analysis." The compound’s stability under various conditions is also a focus, with studies examining its degradation profiles to ensure compliance with ICH guidelines.

In conclusion, (3R)-3-[(4-methylphenyl)methoxy]pyrrolidine;hydrochloride exemplifies the intersection of medicinal chemistry and material science. Its adaptability to high-throughput screening and computational modeling positions it as a cornerstone in next-generation drug discovery. As interest in targeted therapies grows, this compound will remain pivotal in answering both academic and industrial research needs.